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Compound of Interest

Compound Name: Ethyl vinyl ether

Cat. No.: B049138

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental chemical properties of ethyl vinyl
ether (EVE), a versatile building block in organic synthesis. This document provides a detailed
overview of its physical and chemical characteristics, reactivity, and key applications, with a
focus on its utility in complex molecule synthesis.

Core Chemical and Physical Properties

Ethyl vinyl ether (IJUPAC name: ethoxyethene) is the simplest enol ether that exists as a liquid
at room temperature.[1] Its unique structure, featuring an electron-rich double bond conjugated
with an ether oxygen, imparts a high degree of reactivity, making it a valuable reagent in a
multitude of organic transformations.[2]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of ethyl vinyl ether.
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Property Value Reference(s)
Molecular Formula CaHsO [1]
Molar Mass 72.107 g-mol~* [1]
Appearance Colorless liquid [1]
Density 0.753 g/mL at 25 °C [3]
Melting Point -116 °C [1]
Boiling Point 33°C [1]

Solubility in Water

8.3g/Lat15°C

[1]

Refractive Index n20/D 1.376 [3]
Flash Point -45 °C [3]
Autoignition Temperature 202 °C [1]

Reactivity and Synthetic Applications

The alkene portion of ethyl vinyl ether is highly reactive and participates in a wide array of

chemical reactions.[1] It is prone to polymerization, can act as a protecting group for alcohols,

engages in cycloaddition reactions, and can be deprotonated to form a useful nucleophile.[1]

Protection of Alcohols

Ethyl vinyl ether is widely used to protect hydroxyl groups in multi-step syntheses.[4] In the

presence of a catalytic amount of acid, it reacts with alcohols to form a mixed acetal, known as

an a-ethoxyethyl (EE) ether.[1][5] This protecting group is stable to basic conditions,

organometallic reagents, and various oxidizing and reducing agents.[6][7] Deprotection is

readily achieved under mild acidic conditions.[5]

Objective: To protect a primary alcohol using ethyl vinyl ether.

Materials:

e Primary alcohol (1.0 eq)
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Ethyl vinyl ether (1.5 eq)

Pyridinium p-toluenesulfonate (PPTS) (0.05 eq)
Dichloromethane (CHzCl2) (anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO3s) solution
Brine

Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

To a solution of the primary alcohol in anhydrous dichloromethane, add pyridinium p-
toluenesulfonate.

Cool the mixture to 0 °C in an ice bath.

Add ethyl vinyl ether dropwise with stirring.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.
Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.
Separate the organic layer and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the protected alcohol.
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Reactants

Electron-deficient Diene

\ Product

Ethyl Vinyl Ether (Dienophile) ———  + ——2{ & cveloadduct

Step 1: Deprotonation

Ethyl Vinyl Ether

t-BuLi, THF, -78°C to 0°C

l Step 2: Reaction with Electrophile
o-Lithio Ethyl Vinyl Ether Electrophile (e.g., R-CHO)
+
Adduct

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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